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Compound of Interest

Compound Name: Anticancer agent 255

Cat. No.: B15292781

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the use of NKTR-

255, a polymer-conjugated interleukin-15 (IL-15) receptor agonist, in preclinical murine models

of lymphoma. NKTR-255 is designed to stimulate and expand natural killer (NK) cells and

CD8+ T cells, key components of the anti-tumor immune response.

Quantitative Data Summary
The following tables summarize the dosages and experimental parameters for NKTR-255 in

various murine lymphoma models based on preclinical studies.

Table 1: NKTR-255 Dosage and Administration in Murine Lymphoma Models
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Lymphoma
Model

Mouse
Strain

NKTR-255
Dose

Route of
Administrat
ion

Dosing
Schedule

Combinatio
n Agent(s)

Raji (Burkitt

Lymphoma)
NSG

Not Specified

in Abstract
Not Specified

Weekly,

starting on

Day -1, 7, or

14 post-CAR-

T infusion

CD19 CAR T-

cells

Daudi (Burkitt

Lymphoma)
SCID

0.03, 0.1, or

0.3 mg/kg

Subcutaneou

s (SC)

On Days 14,

21, and 28

post-tumor

inoculation

Daratumuma

b or

Rituximab

Not Specified C57BL/6 0.03 mg/kg
Intraperitonea

l (i.p.)
Single dose

N/A (Immune

cell

expansion

study)

Not Specified Not Specified
0.03 or 0.3

mg/kg

Intravenous

(IV)
Single dose

N/A

(Pharmacody

namic study)

Table 2: Experimental Parameters for Murine Lymphoma Models

Parameter Raji Model Daudi Model

Cell Line
Raji (human Burkitt's

lymphoma)

Daudi (human Burkitt's

lymphoma)

Mouse Strain NSG (NOD scid gamma)
SCID (Severe Combined

Immunodeficiency)

Tumor Cell Inoculation 5 x 10^5 cells 1 x 10^7 cells

Route of Inoculation Intravenous (IV) Intravenous (IV)

Combination Therapy
0.8 x 10^6 CD19 CAR T-cells

(IV)
Daratumumab or Rituximab
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Experimental Protocols
The following are detailed methodologies for key experiments involving NKTR-255 in murine

lymphoma models.

Protocol 1: NKTR-255 in Combination with CD19 CAR T-
Cell Therapy in a Raji Lymphoma Xenograft Model
This protocol is based on a study investigating the synergistic effect of NKTR-255 and CD19

CAR T-cell therapy.[1]

1. Materials:

Raji cells (CD19-positive human Burkitt's lymphoma cell line)

NSG mice

CD19-targeted CAR T-cells

NKTR-255 (vehicle and formulation details to be optimized by the user)

Phosphate-buffered saline (PBS)

Bioluminescence imaging system

2. Animal Model Establishment:

Culture Raji cells to the required number.

On Day -7, intravenously inject 5 x 10^5 Raji cells in a sterile PBS solution into each NSG

mouse.

3. Treatment Administration:

On Day 0, administer a subtherapeutic dose of 0.8 x 10^6 CD19 CAR T-cells intravenously.

Prepare NKTR-255 solution at the desired concentration.
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Administer NKTR-255 weekly via an appropriate route (e.g., subcutaneous or intravenous

injection). To determine the optimal timing, treatment can be initiated on Day -1, Day 7, or

Day 14 relative to CAR T-cell infusion.[1]

4. Monitoring and Endpoints:

Monitor tumor burden regularly using bioluminescence imaging.

Record animal survival and body weight.

At defined time points, blood and tissue samples can be collected to analyze CAR T-cell

numbers, persistence, and activation status (e.g., Ki-67 expression) by flow cytometry.[1]

Protocol 2: NKTR-255 in Combination with Monoclonal
Antibodies in a Daudi Lymphoma Xenograft Model
This protocol describes the evaluation of NKTR-255 in combination with anti-CD38

(daratumumab) or anti-CD20 (rituximab) antibodies.

1. Materials:

Daudi cells (CD38 and CD20-positive human Burkitt's lymphoma cell line)

SCID mice

NKTR-255

Daratumumab

Rituximab

Sterile PBS

2. Animal Model Establishment:

Culture Daudi cells to the required number.

On Day 0, intravenously inject 1 x 10^7 Daudi cells in sterile PBS into each SCID mouse.
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3. Treatment Administration:

On Day 14 post-tumor inoculation, administer a single dose of daratumumab or rituximab.

Concurrently, begin subcutaneous administration of NKTR-255 at a dose of 0.03, 0.1, or 0.3

mg/kg.

Repeat the NKTR-255 administration on Days 21 and 28.

4. Monitoring and Endpoints:

Monitor animal survival. Hind limb paralysis and morbidity can be used as surrogate

endpoints.

At the end of the study or at specified time points, bone marrow can be harvested to assess

tumor cell clearance and immune cell populations (e.g., NK cells, CD8+ T cells) by flow

cytometry.

Visualizations
Signaling Pathway
NKTR-255, a polymer-conjugated form of IL-15, activates the IL-15 signaling pathway. This

pathway is crucial for the proliferation, survival, and activation of NK cells and CD8+ T cells.

Upon binding to the IL-15 receptor complex (IL-15Rα, IL-2/15Rβ, and common gamma chain

γc), a signaling cascade is initiated, primarily through the Janus kinase (JAK) and Signal

Transducer and Activator of Transcription (STAT) pathway.
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Click to download full resolution via product page

Caption: NKTR-255 signaling cascade in lymphocytes.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for evaluating NKTR-255 in

combination with CAR T-cell therapy in a murine lymphoma model.
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Caption: Workflow for NKTR-255 and CAR-T therapy in a murine model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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